Cas no 91895-39-5 (4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline)
4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline
- [1,2,4]Triazolo[4,3-a]quinoxaline,4-chloro-1-methyl-
- 4-Chloro-1-Methyl[1,2,4]triazolo[4,3-a]quinoxaline
- 1-methyl-4-chlorotriazolo[4,3-a]quinoxaline
- chloromethyltriazoloaquinoxaline
- AKOS000435447
- BB 0239194
- DTXSID40377662
- 4-CHLORO-1-METHYL[1,2,4]TRIAZOL[4,3-A]QUINOXALINE
- SCHEMBL7340914
- TQR0783
- 12E-939
- J-514893
- CS-0314434
- MB00746
- FT-0650886
- 4-Chloro-1-methyl-[1,2,4]triazolo[4,3-a]quino xaline
- 91895-39-5
- MFCD00140733
- [1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-1-methyl-
- STK728474
- 4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline
-
- MDL: MFCD00140733
- Inchi: 1S/C10H7ClN4/c1-6-13-14-10-9(11)12-7-4-2-3-5-8(7)15(6)10/h2-5H,1H3
- InChI Key: KJXIBZROUGENCF-UHFFFAOYSA-N
- SMILES: ClC1C2=NN=C(C)N2C2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 218.03600
- Monoisotopic Mass: 218.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Melting Point: 222-224°C
- PSA: 43.08000
- LogP: 2.23930
4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037655-5g |
4-Chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 95% | 5g |
$709.41 | 2023-08-31 | |
| TRC | C378093-10mg |
4-chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C378093-50mg |
4-chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C378093-100mg |
4-chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 100mg |
$ 320.00 | 2022-04-01 | ||
| Apollo Scientific | OR32297-1g |
4-Chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 95% | 1g |
£231.00 | 2025-02-20 | |
| Apollo Scientific | OR32297-5g |
4-Chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 95% | 5g |
£693.00 | 2025-02-20 | |
| Chemenu | CM141973-1g |
4-Chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline |
91895-39-5 | 95% | 1g |
$216 | 2024-07-20 | |
| abcr | AB159395-1 g |
4-Chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
91895-39-5 | 95% | 1g |
€315.00 | 2023-05-08 | |
| abcr | AB159395-5 g |
4-Chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
91895-39-5 | 95% | 5g |
€859.90 | 2023-05-08 | |
| abcr | AB159395-10 g |
4-Chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
91895-39-5 | 95% | 10g |
€1403.30 | 2023-05-08 |
4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline
4-Chloro-1-Methyl-1,2,4-Triazolo[4,3-a]Quinoxaline: A Comprehensive Overview
CAS No. 91895-39-5 refers to the chemical compound known as 4-chloro-1-methyl-1,2,4-triazolo[4,3-a]quinoxaline. This compound is a heterocyclic aromatic structure that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. The molecule consists of a quinoxaline core fused with a triazole ring system, with a chlorine substituent at the 4-position and a methyl group at the 1-position of the triazole ring.
The synthesis of 4-chloro-1-methyl-1,2,4-triazolo[4,3-a]quinoxaline involves a multi-step process that typically begins with the preparation of the quinoxaline derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. These improvements are particularly important for applications in drug discovery and materials science.
One of the most promising areas of research involving this compound is its potential as a building block for novel pharmaceutical agents. Studies have shown that 4-chloro-1-methyl-1,2,4-triazolo[4,3-a]quinoxaline exhibits significant biological activity against various targets, including enzymes involved in cancer pathways and inflammatory processes. For instance, recent research has demonstrated its ability to inhibit COX-2 (cyclooxygenase-2), an enzyme associated with pain and inflammation.
In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the quinoxaline-triazole system make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb light efficiently across a broad spectrum.
The structural versatility of CAS No. 91895-39-5 allows for further functionalization by introducing additional substituents at various positions on the molecule. This opens up possibilities for tailoring its properties to suit specific applications. For example, substituting different groups at the chlorine position could enhance its solubility or bioavailability when used as a drug candidate.
Recent studies have also focused on understanding the environmental impact of this compound and similar heterocyclic systems. Researchers are exploring biodegradation pathways and assessing their potential toxicity to aquatic organisms. These efforts are crucial for ensuring that any future applications are sustainable and environmentally friendly.
In conclusion, 4-chloro-1-methyl-1,2,4-triazolo[4,3-a]quinoxaline, identified by CAS No. 91895-39-5, represents a versatile and intriguing molecule with wide-ranging applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for innovative research in drug development and materials science while ongoing studies continue to uncover new insights into its properties and potential uses.
91895-39-5 (4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline) Related Products
- 91895-37-3(4,8-Dichloro-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline)
- 19848-86-3([1,2,4]Triazolo[4,3-a]quinoxaline, 1-methyl-)
- 679396-44-2([1,2,4]TRIAZOLO[1,5-A]QUINOXALINE, 4-CHLORO-)
- 851043-64-6(PYRIDO[3,2-E][1,2,4]TRIAZOLO[4,3-A]PYRAZINE, 6-CHLORO-9-PROPYL-)
- 91895-40-8(4-Chloro-1-ethyl-[1,2,4]triazolo[4,3-a]quinoxaline)
- 91895-65-7(4-Chloro-1-phenyl-[1,2,4]triazolo[4,3-a]quinoxaline)
- 851043-68-0(PYRIDO[3,2-E][1,2,4]TRIAZOLO[4,3-A]PYRAZINE, 6-CHLORO-9-(PHENYLMETHYL)-)
- 851043-60-2(PYRIDO[3,2-E][1,2,4]TRIAZOLO[4,3-A]PYRAZINE, 6-CHLORO-9-METHYL-)
- 62603-54-7([1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-)
- 68774-78-7(8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE)